![molecular formula C10H10N4 B2853719 (E)-2-amino-3-(2,5-dimethylpyrrol-1-yl)but-2-enedinitrile CAS No. 860789-50-0](/img/structure/B2853719.png)
(E)-2-amino-3-(2,5-dimethylpyrrol-1-yl)but-2-enedinitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-2-amino-3-(2,5-dimethylpyrrol-1-yl)but-2-enedinitrile, hereafter referred to as E-2-A3-DMP-1-B2-EDN, is an organic molecule belonging to the pyrrole family of compounds. It is a versatile, multi-functional organic compound with a wide range of applications in scientific research and laboratory experiments.
Mechanism of Action
E-2-A3-DMP-1-B2-EDN acts as a ligand for transition metal complexes, forming a coordination complex. The complex is stabilized by the pi-electron cloud of the pyrrole ring, which allows the metal center to interact with other molecules or ions. In addition, the nitrogen atoms of the pyrrole ring can act as a Lewis base, donating electrons to the metal center.
Biochemical and Physiological Effects
E-2-A3-DMP-1-B2-EDN has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-microbial, and anti-cancer properties. It has also been shown to have antioxidant, neuroprotective, and cardioprotective effects.
Advantages and Limitations for Lab Experiments
The main advantage of using E-2-A3-DMP-1-B2-EDN in laboratory experiments is its versatility. It can be used as a ligand for transition metal complexes, as a catalyst for the synthesis of a variety of organic compounds, and as a building block for the synthesis of polymers. However, its use in laboratory experiments is limited by its low solubility in water, which can make it difficult to work with.
Future Directions
There are a number of potential future directions for E-2-A3-DMP-1-B2-EDN research. These include further exploration of its anti-inflammatory, anti-microbial, and anti-cancer properties; further research into its antioxidant, neuroprotective, and cardioprotective effects; and further investigation of its potential as a drug delivery system. Additionally, further research could be done into its use as a ligand for transition metal complexes, as a catalyst for the synthesis of a variety of organic compounds, and as a building block for the synthesis of polymers.
Synthesis Methods
E-2-A3-DMP-1-B2-EDN can be synthesized using a three-step reaction sequence. The first step involves the reaction of 2,5-dimethylpyrrole with ethylenedinitrile to form a Schiff base. The second step involves the condensation of the Schiff base with ethylenediamine to form a cyclic imine. Finally, the cyclic imine is reduced to E-2-A3-DMP-1-B2-EDN using sodium borohydride as a reducing agent.
Scientific Research Applications
E-2-A3-DMP-1-B2-EDN has been used in various scientific research applications, including as a ligand for transition metal complexes, as a catalyst for the synthesis of a variety of organic compounds, as a building block for the synthesis of polymers, and as a precursor for the synthesis of other organic molecules.
Properties
IUPAC Name |
(E)-2-amino-3-(2,5-dimethylpyrrol-1-yl)but-2-enedinitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4/c1-7-3-4-8(2)14(7)10(6-12)9(13)5-11/h3-4H,13H2,1-2H3/b10-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRRBBXCHJLFCNY-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C(=C(C#N)N)C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(N1/C(=C(\C#N)/N)/C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.